Cas no 2137689-33-7 (4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester)

• Product Name: 4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester
• CAS No: 2137689-33-7
• MF: C₁₅H₁₆N₄O₅
• MW: 332.311343193054
• CID: 5297772
• Update Time: 2025-07-15

4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester

• Inchi： 1S/C15H16N4O5/c20-14(21)13-12(16-18-17-13)11-8-19(6-7-23-11)15(22)24-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,20,21)(H,16,17,18)
• InChI Key： SFMITEGMSZKAHT-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCOC(C2=C(C(O)=O)NN=N2)C1

Additional information on 4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester

Research Briefing on 4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester (CAS: 2137689-33-7)

The compound 4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester (CAS: 2137689-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of triazole-containing molecules, which are known for their broad-spectrum biological activities. The presence of both morpholine and triazole moieties in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structural integrity and purity.

In vitro studies have demonstrated that 4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester exhibits moderate inhibitory activity against certain kinases and proteases, which are critical targets in cancer and autoimmune disorders. Molecular docking simulations have further elucidated its binding modes, providing insights into structure-activity relationships (SAR) that could guide future optimization efforts.

Despite these promising findings, challenges remain in scaling up its synthesis and improving its pharmacokinetic properties. Current research is exploring derivatization strategies to enhance its solubility and bioavailability while retaining its biological efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into preclinical studies.

In conclusion, 4-Morpholinecarboxylic acid, 2-(5-carboxy-1H-1,2,3-triazol-4-yl)-, 4-(phenylmethyl) ester represents a promising scaffold for drug discovery, with potential applications in oncology and immunology. Further studies are warranted to fully exploit its therapeutic potential and address existing limitations.